2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C19H18FN3O2S/c1-12-3-8-17(25-2)16(9-12)23-18(24)10-15-11-26-19(22-15)21-14-6-4-13(20)5-7-14/h3-9,11H,10H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: QKVRNHMQQVJBCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2=CSC(=N2)NC3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol
• CAS No.: 1040653-86-8

Description

The compound contains a thiazole ring, which is a type of heterocyclic ring consisting of three carbon atoms, one nitrogen atom, and one sulfur atom. It also contains a fluorophenyl group, an amino group, and a methoxy-methylphenyl group. Thiazole derivatives have been studied for their potential in anticancer drug discovery.

Synthesis Analysis

While the specific synthesis process for this compound is not available, thiazole derivatives are typically synthesized through the Hantzsch thiazole synthesis, which involves the reaction of α-halo ketones with thiourea.

Future Directions

Thiazole derivatives are a promising area of research in medicinal chemistry, particularly in the development of anticancer drugs. Future research could focus on exploring the biological activity of this compound and its potential therapeutic applications.